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Compound of Interest

1-(1-Ethoxyethoxy)-4-
Compound Name:
vinylbenzene

Cat. No.: B120137

A Comprehensive Technical Guide to 4-(1-
Ethoxyethoxy)styrene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of 4-
(1-ethoxyethoxy)styrene, a key monomer in the synthesis of advanced polymers for
microelectronics and other applications. This document outlines its characteristics,
experimental protocols for its synthesis and polymerization, and essential safety information.

Core Physical and Chemical Properties

4-(1-Ethoxyethoxy)styrene, also known as p-(1-ethoxyethoxy)styrene, is a colorless to pale
yellow liquid.[1] It is primarily utilized as a protected form of 4-hydroxystyrene, enabling
polymerization through methods that are sensitive to acidic protons, such as living anionic
polymerization.[2][3] The ethoxyethoxy group can be readily removed under mild acidic
conditions post-polymerization to yield poly(4-hydroxystyrene).[2]

Physical Properties

The following table summarizes the key physical properties of 4-(1-ethoxyethoxy)styrene. It is
important to note that some of the available data are predicted values from computational
models.
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Property Value Source(s)
Molecular Formula C12H1602 [1114]
Molecular Weight 192.25 g/mol [11[415]
Appearance Colorless to pale yellow liquid [1][6]

N ) 286.5 £ 23.0 °C (Predicted)
Boiling Point [1][4] [7]
286.517 °C at 760 mmHg

) 0.982 £ 0.06 g/cm3 (Predicted)
Density s [11[41 [5]
0.983 g/mL at 25 °C

Flash Point 108.705 °C [7]

Refractive Index 1.52 [7]

Insoluble in water; soluble in
Solubility organic solvents (e.g., [1]

alcohols, ethers)

Chemical Properties and Reactivity

The reactivity of 4-(1-ethoxyethoxy)styrene is dominated by two key features: the polymerizable
vinyl group and the acid-labile ethoxyethoxy protecting group.

» Polymerization: The vinyl group readily undergoes both radical and ionic polymerization.[3]
Its primary application is as a monomer in living anionic polymerization to produce well-
defined polymers with controlled molecular weights and narrow polydispersity.[2]

o Protecting Group Chemistry: The 1-ethoxyethoxy group serves as an effective protecting
group for the phenolic hydroxyl group of 4-hydroxystyrene. This acetal linkage is stable to the
basic and nucleophilic conditions of anionic polymerization but is easily cleaved by mild acid
treatment to regenerate the hydroxyl group in the resulting polymer.[2][3]

Spectroscopic Characterization

While specific experimental spectra for the monomer are not readily available in the searched
literature, the expected spectroscopic features can be predicted based on its structure.
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'H NMR: The proton NMR spectrum is expected to show characteristic signals for the vinyl
group (typically between 5-7 ppm with distinct coupling patterns), aromatic protons (around
6.5-7.5 ppm), and the protons of the ethoxyethoxy group, including a quartet and triplet for
the ethyl group and a quartet and doublet for the acetal proton and its adjacent methyl group.

13C NMR: The carbon NMR spectrum would display signals for the vinyl carbons, the
aromatic carbons (with the oxygen-substituted carbon shifted downfield), and the carbons of
the ethoxyethoxy group.

IR Spectroscopy: The infrared spectrum is expected to exhibit strong C-O stretching bands
associated with the ether and acetal groups, C=C stretching from the vinyl and aromatic
groups, and C-H stretching and bending vibrations for the aromatic and aliphatic portions of
the molecule.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
its molecular weight (192.25 g/mol ). Fragmentation patterns would likely involve the loss of
the ethoxyethoxy group or parts thereof.

Experimental Protocols
Synthesis of 4-(1-Ethoxyethoxy)styrene

A common method for the synthesis of 4-(1-ethoxyethoxy)styrene is the acid-catalyzed

protection of 4-hydroxystyrene with ethyl vinyl ether.[4]

Materials:

4-hydroxystyrene

Ethyl vinyl ether

Ethyl acetate

p-Toluenesulfonic acid-pyridine salt (catalyst)
Triethylamine

Deionized water
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e Hexane
o Ethyl acetate (for chromatography)
Procedure:

o Dissolve 10 parts by weight of 4-hydroxystyrene and 0.01 parts by weight of p-
toluenesulfonic acid-pyridine salt in 80 parts by weight of ethyl acetate at room temperature.

[4]

o While stirring the solution, add a mixture of 6.1 parts by weight of ethyl vinyl ether and 20
parts by weight of ethyl acetate dropwise at room temperature.[4]

 Allow the reaction to proceed with stirring for 24 hours at room temperature.[4]
 To quench the reaction, add triethylamine to basify the mixture.[4]

» Wash the organic layer with deionized water.[4]

» Concentrate the organic layer under reduced pressure.[4]

» Purify the crude product by column chromatography using a mixture of hexane and ethyl
acetate as the eluent to obtain 4-(1-ethoxyethoxy)styrene.[4]
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Synthesis Workflow for 4-(1-Ethoxyethoxy)styrene
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Anionic Polymerization of 4-(1-Ethoxyethoxy)styrene

This protocol describes a typical living anionic polymerization procedure to synthesize poly(4-
(1-ethoxyethoxy)styrene).

Materials:

4-(1-ethoxyethoxy)styrene monomer, purified

sec-Butyllithium initiator

Tetrahydrofuran (THF), anhydrous

Methanol

Procedure:

Under high vacuum or in a glovebox, add anhydrous THF to a reactor.

e Cool the reactor to -78 °C using a dry ice/acetone bath.

e Add the desired amount of sec-butyllithium initiator.

e Slowly add the purified 4-(1-ethoxyethoxy)styrene monomer to the initiator solution.

 Allow the polymerization to proceed for the desired time.

o Terminate the polymerization by adding degassed methanol.

o Precipitate the polymer in a non-solvent like methanol or water.

Collect the polymer by filtration and dry under vacuum.

Deprotection of Poly(4-(1-ethoxyethoxy)styrene)

This protocol outlines the removal of the ethoxyethoxy protecting group to yield poly(4-
hydroxystyrene).

Materials:
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Poly(4-(1-ethoxyethoxy)styrene)

Tetrahydrofuran (THF)

Concentrated Hydrochloric Acid (HCI)

Deionized water

Procedure:

o Dissolve the poly(4-(1-ethoxyethoxy)styrene) in THF at room temperature.[2]

e Add a catalytic amount of concentrated HCI to the solution with swirling.[2]

o After a few minutes, precipitate the polymer into deionized water.[2]

o Collect the precipitated poly(4-hydroxystyrene) by filtration.[2]

e Wash the polymer thoroughly with deionized water to remove any residual acid.[2]

e Dry the final polymer product in a vacuum oven.[2]
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Polymerization and Deprotection Pathway

Applications

The primary application of 4-(1-ethoxyethoxy)styrene is as a functional monomer in the
electronics industry.

o Photoresists: It is a precursor to poly(4-hydroxystyrene), a critical polymer used in the
formulation of photoresists for deep-UV lithography in the manufacturing of semiconductors
and microelectronics.[2][3]

o Polymer Synthesis: Its ability to undergo living anionic polymerization allows for the creation
of well-defined homopolymers and block copolymers with complex architectures for various
materials science applications.[2]
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» Organic Synthesis: It can serve as an intermediate where the vinyl group is modified prior to
the deprotection of the hydroxyl group, yielding substituted phenols.[3]

Safety and Handling

4-(1-Ethoxyethoxy)styrene should be handled with appropriate safety precautions in a
laboratory setting.

Hazard Identification

The compound is classified with the following GHS hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling and Storage

» Handling: Use in a well-ventilated area.[1] Avoid contact with skin, eyes, and clothing.[1]
Wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

» Storage: Store in a cool, dry, and well-ventilated place.[4] Keep the container tightly closed
and store under an inert atmosphere.[4] Polymerization can occur upon exposure to heat,
light, or initiators. It is often supplied with a stabilizer like TBC (4-tert-butylcatechol).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethoxyethoxy-styrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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